Cas no 1806888-41-4 (5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806888-41-4
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4917807
• Update Time: 2025-06-09

5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C6H5ClF2N2O/c7-5-4(12)3(6(8)9)2(10)1-11-5/h1,6,12H,10H2
• InChI Key： AXQCLRYULFDTBQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=C(C=N1)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine

Introduction to 5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806888-41-4)

5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine, a compound with the chemical formula C₇H₅ClF₂N₂O, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of multiple functional groups, including an amino group (–NH₂), a chloro group (–Cl), a difluoromethyl group (–CF₂), and a hydroxyl group (–OH), makes this compound a versatile scaffold for drug discovery and development.

The CAS No. 1806888-41-4 uniquely identifies this compound in chemical databases and literature, ensuring precise referencing and communication among researchers. The structural features of 5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine contribute to its potential as an intermediate in synthesizing more complex pharmacophores. The combination of electron-withdrawing and electron-donating groups enhances its reactivity, making it a valuable building block in organic synthesis.

In recent years, there has been growing interest in pyridine derivatives due to their role in developing novel therapeutic agents. Pyridine-based compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The difluoromethyl group, in particular, is known for its ability to improve metabolic stability and binding affinity in drug candidates. This feature has made it a preferred moiety in the design of small-molecule drugs targeting specific biological pathways.

Recent studies have highlighted the importance of 5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting these enzymes, kinase inhibitors can modulate cellular processes and provide therapeutic benefits. The structural flexibility of this compound allows for modifications that can fine-tune its interactions with kinase targets, enhancing its efficacy as a drug candidate.

The hydroxyl group in 5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine also contributes to its potential as a pharmacophore. Hydroxyl groups are known to participate in hydrogen bonding interactions with biological targets, which can improve drug-receptor binding affinity. This property makes it an attractive feature for designing molecules that require strong binding to their intended targets.

Furthermore, the chloro group introduces electrophilic characteristics to the molecule, facilitating further functionalization through nucleophilic substitution reactions. This reactivity allows chemists to introduce additional functional groups or modify existing ones, creating tailored compounds with specific biological activities. The versatility of this compound as a synthetic intermediate has made it a subject of interest in academic and industrial research settings.

In the context of drug discovery, the amino group serves as a site for further derivatization, enabling the creation of amides, ureas, or other nitrogen-containing heterocycles. These derivatized compounds often exhibit enhanced pharmacological properties compared to their parent structures. The ability to modify the amino group allows researchers to explore different chemical spaces and identify novel lead compounds with improved therapeutic profiles.

The difluoromethyl group is particularly noteworthy due to its impact on drug metabolism and pharmacokinetics. Difluoromethyl groups have been shown to increase the metabolic stability of drug candidates by resisting oxidative degradation by cytochrome P450 enzymes. This stability translates into longer half-lives for the drug molecule, reducing the frequency of dosing required for therapeutic effect. Additionally, the difluoromethyl group can enhance binding affinity by introducing steric hindrance and electronic effects that optimize interactions with biological targets.

The synthesis of 5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions, halogenation processes, and protection-deprotection strategies to introduce or manipulate functional groups effectively. The use of advanced catalytic systems has also improved the efficiency of these synthetic transformations, making it feasible to produce this compound on larger scales for research and commercial purposes.

The applications of 5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine extend beyond pharmaceuticals into agrochemicals and material science. In agrochemicals, pyridine derivatives are used as intermediates in synthesizing herbicides and pesticides due to their ability to interact with biological targets in plants and pests effectively. The structural features of this compound make it a valuable building block for designing molecules that exhibit potent activity against unwanted vegetation or pests while maintaining environmental safety.

In material science, pyridine-based compounds have been explored for their potential applications in organic electronics and coordination chemistry. These compounds can serve as ligands or precursors for metal complexes that exhibit unique electronic properties useful in sensors or catalysts. The versatility of 5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine as a synthetic intermediate continues to drive innovation across multiple scientific disciplines.

The future prospects for 5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine are promising as ongoing research continues to uncover new applications and optimize synthetic methodologies. Advances in computational chemistry and high-throughput screening techniques are enabling researchers to rapidly evaluate the biological activity of novel derivatives derived from this compound. These tools will accelerate the discovery process by identifying lead candidates with optimized pharmacological properties more efficiently than traditional methods.

In conclusion, 5-Amino-2-chloro-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806888-41-4)
is an important intermediate with significant potential across various fields including pharmaceuticals, agrochemicals, material science. Its unique structural features make it a versatile scaffold for developing novel compounds with diverse applications. As research progresses, new derivatives will continue emerge, offering innovative solutions across multiple scientific disciplines.